Cas no 1505149-97-2 ([(3-Methoxy-5-methylphenyl)methyl](methyl)amine)

• Product Name: [(3-Methoxy-5-methylphenyl)methyl](methyl)amine
• CAS No: 1505149-97-2
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 6388410
• PubChem ID: 83694978
• Update Time: 2025-05-19

[(3-Methoxy-5-methylphenyl)methyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1505149-97-2
• EN300-7961139
• SCHEMBL14043315
• [(3-methoxy-5-methylphenyl)methyl](methyl)amine
• [(3-Methoxy-5-methylphenyl)methyl](methyl)amine

• Inchi： 1S/C10H15NO/c1-8-4-9(7-11-2)6-10(5-8)12-3/h4-6,11H,7H2,1-3H3
• InChI Key： GQQNVAQVSDXJMW-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=C(C=1)CNC

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.3Ų

Additional information on [(3-Methoxy-5-methylphenyl)methyl](methyl)amine

Introduction to [(3-Methoxy-5-methylphenyl)methyl](methyl)amine (CAS No. 1505149-97-2)

Compound with the chemical name [(3-Methoxy-5-methylphenyl)methyl](methyl)amine and the CAS number 1505149-97-2 is a fascinating molecule with significant potential in the field of pharmaceutical research and development. This compound, featuring a complex aromatic structure with methoxy and methyl substituents, has garnered attention due to its unique chemical properties and potential biological activities. The detailed exploration of this molecule reveals its significance in modern chemistry and its implications for future drug discovery.

The molecular structure of [(3-Methoxy-5-methylphenyl)methyl](methyl)amine consists of a phenyl ring substituted at the 3-position with a methoxy group (-OCH₃) and at the 5-position with a methyl group (-CH₃). This arrangement creates a molecule with distinct electronic and steric properties, which can influence its interactions with biological targets. The presence of both electron-donating (methoxy) and electron-withdrawing (methyl) groups on the aromatic ring suggests that this compound may exhibit a range of chemical behaviors, making it a valuable candidate for further investigation.

In recent years, there has been growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The structural features of [(3-Methoxy-5-methylphenyl)methyl](methyl)amine make it an attractive candidate for such studies. For instance, the methoxy group can enhance solubility and metabolic stability, while the methyl group can influence binding affinity to specific receptors or enzymes. These properties are crucial for designing molecules that can effectively interact with biological targets without unintended side effects.

One of the most exciting areas of research involving [(3-Methoxy-5-methylphenyl)methyl](methyl)amine is its potential application in the development of therapeutic agents. Preliminary studies have suggested that this compound may exhibit pharmacological activity in several key areas. For example, it has shown promise in preliminary assays as a potential modulator of neurotransmitter systems, which could have implications for treating neurological disorders such as depression and anxiety. Additionally, its structural similarity to certain known bioactive compounds suggests that it might be useful in developing drugs targeting other disease pathways.

The synthesis of [(3-Methoxy-5-methylphenyl)methyl](methyl)amine is another area of active interest. Researchers have developed several synthetic routes to produce this compound efficiently and in high purity. These synthetic methods often involve multi-step organic reactions, including functional group transformations and protective group strategies, to achieve the desired molecular structure. The optimization of these synthetic pathways is crucial for ensuring that sufficient quantities of the compound can be produced for both research and potential clinical applications.

The chemical properties of [(3-Methoxy-5-methylphenyl)methyl](methyl)amine, such as its solubility, stability, and reactivity, are also important considerations in its development as a pharmaceutical agent. These properties determine how the compound behaves in biological systems and influence its pharmacokinetic profile. Understanding these characteristics is essential for designing effective drug formulations and predicting how the compound will be processed by the body. Advanced computational methods, including molecular modeling and simulations, are often employed to gain insights into these properties before experimental testing is conducted.

In conclusion, [(3-Methoxy-5-methylphenyl)methyl](methyl)amine (CAS No. 1505149-97-2) is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure and chemical properties make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new insights into its biological activities and synthetic possibilities, this compound is poised to play an important role in the development of future medications.